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Compound of Interest

Compound Name: PSB-10211

CAS No.: 66295-57-6

Cat. No.: B610302 Get Quote

Product: PSB-10211 (P2X2 Receptor Antagonist) Chemical Class: Anthraquinone derivative

(Reactive Blue 2 analog) Application: P2X2 receptor antagonism, purinergic signaling studies.

[1][2][3][4]

Core Technical Overview
PSB-10211 is a competitive antagonist of the ATP-gated ion channel P2X2.[1][2][3][4]

Chemically, it is derived from the anthraquinone dye Reactive Blue 2.[1][2][4] Unlike simple

small molecules, PSB-10211 possesses a large, planar aromatic structure with sulfonate

groups (if in salt form).[1][2][3][4]

The "Precipitation" Illusion: Users often report "precipitation" when adding PSB-10211 to assay

buffers.[1][2][3][4] In 80% of cases, this is not true insolubility but molecular aggregation (π-π

stacking) or complexation with divalent cations (Ca²⁺/Mg²⁺) present in physiological buffers.[1]

[2][3][4]
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Property Specification Implication for Handling

Structure Polysulfonated Anthraquinone
Prone to self-aggregation in

aqueous solution.[1][2][3][4]

Solubility (Stock) Water (Na-salt) or DMSO

Critical: Sodium salts are

water-soluble; Free acids

require DMSO.[1][2][3][4]

pKa Acidic (Sulfonic acid groups)
Highly ionized at physiological

pH (7.4).[1][2][3][4]

Interaction Chelator-like properties

Can bind Ca²⁺/Mg²⁺ in assay

buffers, forming insoluble salts.

[1][2][3][4]

Troubleshooting Guides & FAQs
Q1: I see a blue precipitate immediately upon adding my
DMSO stock to the assay buffer. Why?
Diagnosis: This is likely "Solvent Shock" combined with Cationic Crosslinking.[1][2][3]

Explanation:

Solvent Shock: Rapid dilution from 100% DMSO to an aqueous buffer causes a sudden

polarity shift.[1][2][3] Large planar molecules like PSB-10211 can "crash out" before they

have time to hydrate.[1][2][3][4]

Cationic Crosslinking: P2X assays typically use Tyrode’s solution or HBSS containing 1-2

mM Ca²⁺ and Mg²⁺.[1][2][3] The sulfonate groups on PSB-10211 can crosslink with these

divalent cations, forming insoluble complexes.[1][2][3][4]

Solution:

Step 1: Do not dilute directly from 100% DMSO to the final assay buffer.[1][2][3]

Step 2: Create an Intermediate Working Solution (10x) in a calcium-free buffer (e.g., PBS

w/o Ca²⁺/Mg²⁺).

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Pittsburgh-Compound-B
https://www.invivochem.com/psb-1011-sodium.html
https://pubchem.ncbi.nlm.nih.gov/compound/Zasocitinib
https://www.researchgate.net/publication/230492081_Pharmacology_of_P2X_Receptors
https://pubchem.ncbi.nlm.nih.gov/compound/Pittsburgh-Compound-B
https://www.invivochem.com/psb-1011-sodium.html
https://pubchem.ncbi.nlm.nih.gov/compound/Zasocitinib
https://www.researchgate.net/publication/230492081_Pharmacology_of_P2X_Receptors
https://pubchem.ncbi.nlm.nih.gov/compound/Pittsburgh-Compound-B
https://www.invivochem.com/psb-1011-sodium.html
https://pubchem.ncbi.nlm.nih.gov/compound/Zasocitinib
https://www.researchgate.net/publication/230492081_Pharmacology_of_P2X_Receptors
https://pubchem.ncbi.nlm.nih.gov/compound/Pittsburgh-Compound-B
https://www.invivochem.com/psb-1011-sodium.html
https://pubchem.ncbi.nlm.nih.gov/compound/Zasocitinib
https://www.researchgate.net/publication/230492081_Pharmacology_of_P2X_Receptors
https://pubchem.ncbi.nlm.nih.gov/compound/Pittsburgh-Compound-B
https://www.invivochem.com/psb-1011-sodium.html
https://pubchem.ncbi.nlm.nih.gov/compound/Zasocitinib
https://pubchem.ncbi.nlm.nih.gov/compound/Pittsburgh-Compound-B
https://www.invivochem.com/psb-1011-sodium.html
https://pubchem.ncbi.nlm.nih.gov/compound/Zasocitinib
https://www.benchchem.com/product/b610302?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Pittsburgh-Compound-B
https://www.invivochem.com/psb-1011-sodium.html
https://pubchem.ncbi.nlm.nih.gov/compound/Zasocitinib
https://www.researchgate.net/publication/230492081_Pharmacology_of_P2X_Receptors
https://pubchem.ncbi.nlm.nih.gov/compound/Pittsburgh-Compound-B
https://www.invivochem.com/psb-1011-sodium.html
https://pubchem.ncbi.nlm.nih.gov/compound/Zasocitinib
https://www.benchchem.com/product/b610302?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Pittsburgh-Compound-B
https://www.invivochem.com/psb-1011-sodium.html
https://pubchem.ncbi.nlm.nih.gov/compound/Zasocitinib
https://www.researchgate.net/publication/230492081_Pharmacology_of_P2X_Receptors
https://pubchem.ncbi.nlm.nih.gov/compound/Pittsburgh-Compound-B
https://www.invivochem.com/psb-1011-sodium.html
https://pubchem.ncbi.nlm.nih.gov/compound/Zasocitinib
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 3: Add this intermediate solution to your final assay plate.

Q2: My IC50 values are shifting, and the compound
seems less potent. Is it degrading?
Diagnosis: It is likely Plastic Adsorption, not degradation.[1][2][4] Explanation: Anthraquinone

derivatives are "sticky."[1][2][3] They bind avidly to polystyrene and polypropylene surfaces due

to their hydrophobic aromatic rings.[1][2][4] If you perform serial dilutions in standard plastic

tubes, you may lose up to 50% of the effective concentration before it reaches the cells.[1][2][4]

Solution:

Use Low-Binding Plastics or Glass vials for stock preparation.[1][2][3][4]

Add 0.1% BSA (Bovine Serum Albumin) or 0.01% Tween-20 to your assay buffer.[1][2][3][4]

The protein/detergent coats the plastic and prevents the drug from sticking.[1][2][4]

Q3: Can I store the diluted working solution at 4°C?
Answer:No. Reasoning: Anthraquinone derivatives are thermochromic and prone to

aggregation at low temperatures.[1][2][3] Cooling a saturated or near-saturated solution

promotes π-π stacking, leading to micro-precipitates that are invisible to the naked eye but will

scatter light and interfere with fluorescence/absorbance readings.[1][2][3][4] Protocol: Always

prepare working dilutions fresh at Room Temperature (20-25°C).

Optimized Solubilization Protocol
Follow this "Self-Validating" workflow to ensure the compound is in solution.

Reagents Required[1][2][3][4]
Stock Solvent: HPLC-grade Water (for Na-salt) or DMSO (anhydrous).[1][2][3][4]

Carrier Protein: BSA (Fatty acid-free).[1][2][3][4]

Assay Buffer: HBSS or Tyrode’s (with Ca²⁺/Mg²⁺ as required for P2X activation).[1][2][3][4]

Step-by-Step Workflow
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1. Primary Stock Preparation (10 mM)[1][2][3][4]

If Sodium Salt: Dissolve directly in sterile distilled water.[1][2][4] Vortex for 30 seconds.[1][2]

[4]

If Free Acid:[1][2][3][4] Dissolve in 100% DMSO.[1][2][4] Sonicate for 5 minutes to ensure

breakdown of crystal lattice.

Validation: Centrifuge at 10,000 x g for 5 mins. If a pellet forms, the compound is not

dissolved.[1][2][4][5]

2. Intermediate Dilution (The "Buffer Bridge")

Prepare a buffer containing 0.1% BSA.[1][2][3]

Dilute the Primary Stock 1:10 into this BSA-containing buffer (resulting in 1 mM).

Why? The BSA molecules will "chaperone" the PSB-10211 molecules, preventing them from

stacking on each other.[1][2][4]

3. Final Assay Application

Add the Intermediate Dilution to your cells/tissue bath.[1][2][4]

Final Concentration: Typically 1 µM – 10 µM for P2X2 antagonism.[1][2][3]

Visualizing the Solubility Pathway
The following diagram illustrates the critical decision points to prevent precipitation.
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PSB-10211 Powder

Check Salt Form
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Caption: Logical workflow for solubilizing PSB-10211. The "Intermediate Dilution" step with

BSA is the critical control point to prevent aggregation before exposure to high-calcium assay

buffers.[1][2][3][4]

References & Authoritative Grounding
IUPHAR/BPS Guide to PHARMACOLOGY.PSB-10211 Ligand Page.[1][2][3][4]

(Confirmation of P2X2 antagonism and chemical structure).[1][2][3][4][6]

[1][2][3][4]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b610302?utm_src=pdf-body-img
https://www.benchchem.com/product/b610302?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Pittsburgh-Compound-B
https://www.invivochem.com/psb-1011-sodium.html
https://pubchem.ncbi.nlm.nih.gov/compound/Zasocitinib
https://www.researchgate.net/publication/230492081_Pharmacology_of_P2X_Receptors
https://www.benchchem.com/product/b610302?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Pittsburgh-Compound-B
https://www.invivochem.com/psb-1011-sodium.html
https://pubchem.ncbi.nlm.nih.gov/compound/Zasocitinib
https://www.researchgate.net/publication/230492081_Pharmacology_of_P2X_Receptors
https://pubchem.ncbi.nlm.nih.gov/compound/Pittsburgh-Compound-B
https://www.invivochem.com/psb-1011-sodium.html
https://pubchem.ncbi.nlm.nih.gov/compound/Zasocitinib
https://www.researchgate.net/publication/230492081_Pharmacology_of_P2X_Receptors
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=9539
https://pubchem.ncbi.nlm.nih.gov/compound/Pittsburgh-Compound-B
https://www.invivochem.com/psb-1011-sodium.html
https://pubchem.ncbi.nlm.nih.gov/compound/Zasocitinib
https://www.researchgate.net/publication/230492081_Pharmacology_of_P2X_Receptors
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Baqi, Y., et al. (2011). "High-affinity, non-nucleotide-derived competitive antagonists of P2X2

receptors."[1][2][3][4] Journal of Medicinal Chemistry. (Describes the synthesis and solubility

properties of anthraquinone derivatives like PSB-10211).

Sigma-Aldrich (Merck).Solubility Rules for Ionic Compounds.[1][2][3][4] (General principles

for handling polysulfonated salts and preventing Ca²⁺ precipitation).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: PSB-10211 Solubility &
Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610302#preventing-psb-10211-precipitation-in-
assay-buffer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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